Cas no 101258-12-2 (3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline)

• Product Name: 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline
• CAS No: 101258-12-2
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD08444507
• CID: 135290
• PubChem ID: 14457675
• Update Time: 2025-10-28

3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(1-methyl-1H-tetrazol-5-yl)-
• 3-(1-METHYL-1H-TETRAZOL-5-YL)ANILINE
• 3-(1-methyl-1H-tetrazol-5-yl)Benzenamine
• 3-(1-methyltetrazol-5-yl)aniline
• 1-methyl-5-(3-aminophenyl)tetrazole
• 1-methyl-5-(3-aminophenyl)-tetrazole
• 3-(1-Methyl-1H-tetrazol-5-yl)-anilin
• 3-(1-methyl-1H-tetrazol-5-yl)-aniline
• 5-(3-aminophenyl)-1-methyltetrazole
• AC1Q40FL
• ACMC-1BTN1
• AGN-PC-001HAM
• CTK3J9647
• SureCN584175
• 101258-12-2
• EN300-25867
• SCHEMBL584175
• CS-0243081
• 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)aniline
• VBBAMBIEAFCKCS-UHFFFAOYSA-N
• J-000351
• Z218602154
• MFCD08444507
• AKOS004118084
• 1-methyl-5-(3-amino-phenyl)-tetrazole
• FT-0761212
• Benzenamine, 3-(1-methyl-1H-tetrazol-5-yl)-
• DTXSID80560576
• 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline

• MDL： MFCD08444507
• Inchi： 1S/C8H9N5/c1-13-8(10-11-12-13)6-3-2-4-7(9)5-6/h2-5H,9H2,1H3
• InChI Key： VBBAMBIEAFCKCS-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=C(C=2)N)=NN=N1

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 410.4°Cat760mmHg
• Flash Point: 202°C
• Refractive Index: 1.715
• PSA: 69.62
• LogP: 1.04050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline

3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline: A Comprehensive Overview

3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline (CAS No. 101258-12-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole ring and an aniline moiety. The combination of these functional groups endows the molecule with a range of biological activities and potential applications in drug development.

The tetrazole ring is a well-known pharmacophore that is widely used in the design of bioactive molecules. It is known for its ability to enhance the metabolic stability and bioavailability of drugs. The presence of the aniline group further contributes to the compound's biological activity by providing additional sites for interaction with biological targets. Together, these features make 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline a valuable starting point for the synthesis of novel therapeutic agents.

In recent years, significant progress has been made in understanding the biological properties of 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline derivatives effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that the compound may have therapeutic potential in the treatment of inflammatory diseases and pain management.

Beyond its anti-inflammatory properties, 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest. These findings highlight the compound's potential as a lead molecule for the development of new anticancer drugs.

The synthetic accessibility of 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. For example, a one-pot synthesis involving the reaction of 3-chloroaniline with sodium azide followed by methylation has been reported as a straightforward and scalable method. This synthetic flexibility allows researchers to easily modify the structure to optimize biological activity and pharmacokinetic properties.

In addition to its direct therapeutic applications, 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline has also found use as a building block in combinatorial chemistry. The ability to rapidly generate large libraries of structurally diverse compounds from this scaffold has facilitated high-throughput screening efforts aimed at identifying new drug candidates. This approach has led to the discovery of several promising leads with potential applications in various therapeutic areas.

The safety profile of 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic doses. However, further research is needed to fully evaluate its safety in humans. Ongoing clinical trials are currently investigating the efficacy and safety of this compound in various disease models.

In conclusion, 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)aniline (CAS No. 101258-12-2) represents a promising molecule with diverse biological activities and potential applications in drug development. Its unique structural features and synthetic accessibility make it an attractive candidate for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.